Cas no 4871-26-5 (2-hydrazinyl-4-(4-methoxyphenyl)-1,3-thiazole hydrochloride)

• Product Name: 2-hydrazinyl-4-(4-methoxyphenyl)-1,3-thiazole hydrochloride
• CAS No: 4871-26-5
• MDL: MFCD02253806
• CID: 4654118
• PubChem ID: 75530199
• Update Time: 2025-06-10

2-hydrazinyl-4-(4-methoxyphenyl)-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-hydrazino-4-(4-methoxyphenyl)-1,3-thiazole hydrochloride
• 2-hydrazinyl-4-(4-methoxyphenyl)-1,3-thiazole hydrochloride

• MDL： MFCD02253806
• Inchi： InChI=1S/C10H11N3OS.ClH/c1-14-8-4-2-7(3-5-8)9-6-15-10(12-9)13-11;/h2-6H,11H2,1H3,(H,12,13);1H
• InChI Key： HXNYFTKKWHPUHE-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=CSC(=N2)NN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 2-hydrazinyl-4-(4-methoxyphenyl)-1,3-thiazole hydrochloride

Comprehensive Overview of 2-Hydrazinyl-4-(4-methoxyphenyl)-1,3-thiazole Hydrochloride (CAS No. 4871-26-5)

2-Hydrazinyl-4-(4-methoxyphenyl)-1,3-thiazole hydrochloride (CAS No. 4871-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole core and hydrazinyl functional group, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for designing novel therapeutic agents.

The 4-(4-methoxyphenyl) moiety in this compound enhances its stability and bioavailability, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of antimicrobial and anti-inflammatory agents, aligning with the growing demand for new treatments against drug-resistant pathogens. The hydrochloride salt form further improves its solubility, facilitating its use in various experimental and industrial applications.

In the context of current trends, 2-hydrazinyl-4-(4-methoxyphenyl)-1,3-thiazole hydrochloride is frequently discussed in forums and publications focusing on small molecule drug discovery and structure-activity relationships (SAR). Its unique combination of a thiazole ring and hydrazine derivative has sparked interest in its potential as a kinase inhibitor or enzyme modulator, topics that are highly searched in academic and pharmaceutical databases.

From an SEO perspective, keywords such as "thiazole derivatives in medicine," "hydrazinyl compounds synthesis," and "CAS 4871-26-5 applications" are often queried by researchers and industry professionals. This reflects the compound's relevance in cutting-edge scientific inquiries. Additionally, its potential role in cancer research and neurodegenerative disease studies has been a focal point in recent literature, addressing pressing health challenges.

The synthesis of 2-hydrazinyl-4-(4-methoxyphenyl)-1,3-thiazole hydrochloride typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are critical for ensuring the compound's suitability for high-throughput screening and preclinical trials.

In summary, 2-hydrazinyl-4-(4-methoxyphenyl)-1,3-thiazole hydrochloride (CAS No. 4871-26-5) represents a versatile and scientifically significant compound with broad implications in modern chemistry and pharmacology. Its ongoing exploration underscores the intersection of organic synthesis and therapeutic innovation, making it a subject of enduring interest in both academic and industrial settings.